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Compound of Interest

Compound Name: N-Allylbenzylamine

Cat. No.: B1332080 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Allylbenzylamine is a chemical compound utilized in various research and synthetic

applications. Due to its reactive nature, a thorough understanding of its potential hazards and

the implementation of rigorous safety protocols are imperative to ensure the well-being of

laboratory personnel and the integrity of research outcomes. This guide provides an in-depth

overview of the hazards associated with N-Allylbenzylamine and details the necessary safety

precautions for its handling, storage, and disposal.

Hazard Identification and Classification
N-Allylbenzylamine is classified as a hazardous substance with multiple risk factors. The

primary hazards are associated with its corrosivity, toxicity, and combustibility.

According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, N-Allylbenzylamine is categorized as follows:

Skin Corrosion/Irritation: Category 1B/1C, causing severe skin burns and eye damage[1][2].

Acute Toxicity (Oral): Category 4, harmful if swallowed.

Acute Toxicity (Dermal): Category 4, harmful in contact with skin.

Flammable Liquids: Category 4, combustible liquid.
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Hazardous to the Aquatic Environment: Harmful to aquatic life.

Exposure can cause severe damage to the mucous membranes, upper respiratory tract, eyes,

and skin. Symptoms of overexposure may include a cough, shortness of breath, headache,

and nausea.

Physical and Chemical Properties
A summary of the key physical and chemical properties of N-Allylbenzylamine is presented

below. This data is essential for designing safe experimental and storage conditions.

Property Value Source(s)

Molecular Formula C₁₀H₁₃N [1][3][4]

Molecular Weight 147.22 g/mol [1][3][4]

Appearance
Clear, colorless to light

orange/yellow liquid
[5]

Boiling Point
208 °C - 217.7 °C at 760

mmHg
[3][4][5]

Density 0.924 g/cm³ [3][4]

Flash Point 92 °C [3][4]

pKa 8.89 ± 0.20 (Predicted) [5]

LogP 2.35 (Predicted) [3]

Refractive Index 1.519 - 1.525 [3][5]

Experimental Protocols: Safe Handling and Use
Adherence to strict experimental protocols is critical when working with N-Allylbenzylamine.

The following sections outline the necessary precautions.

Engineering Controls
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Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical

fume hood to minimize inhalation of vapors[6][7]. Eyewash stations and safety showers must

be readily accessible in the immediate work area[7].

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory for all personnel handling N-Allylbenzylamine.

PPE Type Specification Rationale

Eye/Face Protection
Wear tight-sealing safety

goggles and a face shield[6].

To protect against splashes

which can cause severe eye

damage[6].

Hand Protection

Wear impervious, chemically

resistant gloves (e.g., nitrile

rubber). Glove integrity should

be checked before and during

use.

To prevent skin contact, which

can cause burns and is

harmful[6].

Skin/Body Protection

A lab coat, long-sleeved

clothing, and closed-toe shoes

are required. For larger

quantities, chemical-resistant

aprons or suits may be

necessary[6].

To prevent accidental skin

exposure.

Respiratory Protection

Use a NIOSH/MSHA-approved

respirator if ventilation is

inadequate or if

vapors/aerosols are

generated[6].

To avoid irritation of the

respiratory tract[8].

Hygiene Measures
Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.

Do not eat, drink, or smoke in laboratory areas[9].
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Immediately remove and launder any contaminated clothing before reuse.

Storage and Disposal
Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place[6][10].

Keep away from heat, sparks, open flames, and other ignition sources[6].

Store in a designated corrosives area, away from incompatible materials such as strong

oxidizing agents and acids[6].

Recommended storage temperature is between 2-8°C, protected from light[5].

Disposal
Waste material must be disposed of in accordance with national and local regulations for

hazardous chemical waste. Do not allow the product to enter drains or surface water.

Emergency Procedures
Immediate and appropriate response is crucial in the event of an emergency.
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Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention[6][7].

Skin Contact

Immediately take off all contaminated clothing.

Rinse the skin with plenty of water/shower for at

least 15 minutes. Seek immediate medical

attention[7][8].

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Call an ophthalmologist

immediately[7][8].

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Make the victim drink water (two glasses

at most). Call a physician or poison control

center immediately[6][8].

Fire-Fighting Measures
Extinguishing Media: Use carbon dioxide, dry chemical powder, or foam. Water spray can be

used to cool closed containers[7].

Hazards: The substance is a combustible liquid and may form explosive mixtures with air

upon intense heating. Hazardous combustion products include carbon oxides and nitrogen

oxides (NOx).

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes.

Hazard-Precaution Relationship Visualization
The following diagram illustrates the logical flow from the intrinsic hazards of N-
Allylbenzylamine to the required safety precautions and emergency responses.
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Hazards of N-Allylbenzylamine

Safety Precautions

Emergency Response

Corrosive Causes severe skin burns and eye damage

Engineering Controls Use fume hood,
Ensure access to eyewash/shower

Personal Protective Equipment
Goggles, face shield,

Chemical-resistant gloves,
Protective clothing

Handling & Storage
Keep away from heat/ignition,
Store in cool, ventilated area,
Avoid incompatible materials

First Aid
Move to fresh air (Inhalation),
Rinse with water (Skin/Eye),

Do NOT induce vomiting (Ingestion)

Toxic Harmful if swallowed or in contact with skin

Flammable Combustible liquid

Fire Fighting Use CO₂, dry chemical, or foam,
Wear SCBA and full protective gear

Environmental Harmful to aquatic life

Disposal Dispose as hazardous waste,
Do not release to environment

Click to download full resolution via product page

Caption: Logical workflow from N-Allylbenzylamine hazards to precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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